1'-butyl-2-(1,1-dioxidotetrahydrothiophen-3-yl)-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione

• Molecular Formula: C26H24N2O6S
• Molecular Weight: 492.5 g/mol
• IUPAC Name: 1//'-butyl-2-(1,1-dioxothiolan-3-yl)spiro[chromeno[2,3-c]pyrrole-1,3//'-indole]-2//',3,9-trione
• InChI: InChI=1S/C26H24N2O6S/c1-2-3-13-27-19-10-6-5-9-18(19)26(25(27)31)21-22(29)17-8-4-7-11-20(17)34-23(21)24(30)28(26)16-12-14-35(32,33)15-16/h4-11,16H,2-3,12-15H2,1H3
• InChI Key: FIVSLMYVHJSQJQ-UHFFFAOYSA-N
• SMILES: CCCCN1C2=CC=CC=C2C3(C1=O)C4=C(C(=O)N3C5CCS(=O)(=O)C5)OC6=CC=CC=C6C4=O

Description

1'-butyl-2-(1,1-dioxidotetrahydrothiophen-3-yl)-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione, also known as BDTI, is a synthetic compound that has been extensively studied for its potential applications in scientific research. BDTI is a complex molecule that has a unique chemical structure, which makes it an interesting subject of study for researchers in the field of chemistry and biochemistry.

Mechanism of Action

The mechanism of action of 1'-butyl-2-(1,1-dioxidotetrahydrothiophen-3-yl)-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione is not fully understood, but it is believed to act by inhibiting various enzymes and signaling pathways in the body. 1'-butyl-2-(1,1-dioxidotetrahydrothiophen-3-yl)-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. 1'-butyl-2-(1,1-dioxidotetrahydrothiophen-3-yl)-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione has also been shown to inhibit the activity of various signaling pathways, including the nuclear factor-kappa B (NF-κB) pathway, which is involved in the regulation of inflammation and immune response.
Biochemical and Physiological Effects:
1'-butyl-2-(1,1-dioxidotetrahydrothiophen-3-yl)-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione has been shown to have a wide range of biochemical and physiological effects. It has been found to have anti-inflammatory, antitumor, and antioxidant properties. 1'-butyl-2-(1,1-dioxidotetrahydrothiophen-3-yl)-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione has also been shown to have potential applications in the treatment of various diseases, including cancer, diabetes, and neurodegenerative disorders. 1'-butyl-2-(1,1-dioxidotetrahydrothiophen-3-yl)-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione has been shown to have a low toxicity profile, which makes it a promising candidate for further research and development.

Advantages and Limitations for Lab Experiments

1'-butyl-2-(1,1-dioxidotetrahydrothiophen-3-yl)-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. 1'-butyl-2-(1,1-dioxidotetrahydrothiophen-3-yl)-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione has also been shown to have a low toxicity profile, which makes it safe for use in lab experiments. However, there are also some limitations to using 1'-butyl-2-(1,1-dioxidotetrahydrothiophen-3-yl)-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione in lab experiments. It is a complex molecule that requires a high degree of technical expertise to synthesize and work with. 1'-butyl-2-(1,1-dioxidotetrahydrothiophen-3-yl)-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione is also relatively expensive, which can limit its use in certain types of experiments.

Future Directions

There are several future directions for research on 1'-butyl-2-(1,1-dioxidotetrahydrothiophen-3-yl)-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione. One area of research is the development of new synthesis methods for 1'-butyl-2-(1,1-dioxidotetrahydrothiophen-3-yl)-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione that are more efficient and cost-effective. Another area of research is the investigation of the mechanism of action of 1'-butyl-2-(1,1-dioxidotetrahydrothiophen-3-yl)-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione, which could lead to the development of new drugs and therapies for various diseases. Additionally, further research is needed to explore the potential applications of 1'-butyl-2-(1,1-dioxidotetrahydrothiophen-3-yl)-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione in the treatment of various diseases, including cancer, diabetes, and neurodegenerative disorders.

Synthesis Methods

1'-butyl-2-(1,1-dioxidotetrahydrothiophen-3-yl)-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione can be synthesized using various methods, including chemical synthesis and enzymatic synthesis. One of the most common methods for synthesizing 1'-butyl-2-(1,1-dioxidotetrahydrothiophen-3-yl)-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione is through a multi-step chemical synthesis process that involves the use of various chemical reagents and catalysts. This process can be time-consuming and requires a high degree of technical expertise. Enzymatic synthesis of 1'-butyl-2-(1,1-dioxidotetrahydrothiophen-3-yl)-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione is also possible, but it is a relatively new method that requires further research and development.

Scientific Research Applications

1'-butyl-2-(1,1-dioxidotetrahydrothiophen-3-yl)-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione has been extensively studied for its potential applications in scientific research. It has been found to have a wide range of biological activities, including anti-inflammatory, antitumor, and antioxidant properties. 1'-butyl-2-(1,1-dioxidotetrahydrothiophen-3-yl)-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione has also been shown to have potential applications in the treatment of various diseases, including cancer, diabetes, and neurodegenerative disorders.